Cas no 91056-57-4 (2-acetyl-4,4-dimethylcyclohexan-1-one)

• Product Name: 2-acetyl-4,4-dimethylcyclohexan-1-one
• CAS No: 91056-57-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 1967483
• PubChem ID: 11389626
• Update Time: 2025-10-31

2-acetyl-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-acetyl-4,4-dimethyl-
• 2-acetyl-4,4-dimethylcyclohexanone
• 2-acetyl-4,4-dimethylcyclohexan-1-one
• CS-0459502
• 91056-57-4
• AKOS013738934
• EN300-1125850
• WKFJEERVXCIQBM-UHFFFAOYSA-N
• SCHEMBL1132822
• DB-338050
• 2-acetyl-4,4-dimethyl-cyclohexanone

• Inchi： 1S/C10H16O2/c1-7(11)8-6-10(2,3)5-4-9(8)12/h8H,4-6H2,1-3H3
• InChI Key： WKFJEERVXCIQBM-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)CC1C(C)=O

Computed Properties

• Exact Mass: 168.115029749Da
• Monoisotopic Mass: 168.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on 2-acetyl-4,4-dimethylcyclohexan-1-one

Introduction to 2-acetyl-4,4-dimethylcyclohexan-1-one (CAS No. 91056-57-4)

2-acetyl-4,4-dimethylcyclohexan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 91056-57-4, is a significant organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanone backbone substituted with an acetyl group and two methyl groups at the 4-position, exhibits a range of chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural framework of 2-acetyl-4,4-dimethylcyclohexan-1-one consists of a cyclohexane ring modified with an acetyl functional group at the 1-position and two methyl groups at the 4-position. This configuration imparts distinct steric and electronic characteristics to the molecule, influencing its reactivity and interactions with biological targets. The presence of the acetyl group enhances its utility as a building block in the synthesis of more complex molecules, while the bulky methyl groups contribute to specific spatial orientations that can be exploited in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-acetyl-4,4-dimethylcyclohexan-1-one. Researchers have been investigating its role as a precursor in the synthesis of various pharmacologically active compounds. The compound's ability to undergo further functionalization makes it a versatile scaffold for developing novel therapeutic agents. For instance, studies have demonstrated its utility in constructing heterocyclic derivatives that exhibit antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of 2-acetyl-4,4-dimethylcyclohexan-1-one is its potential application in medicinal chemistry. The acetyl group can be readily modified through various chemical reactions, such as esterification or amide bond formation, allowing for the creation of a diverse array of derivatives. These derivatives have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. The cyclohexanone core provides a stable platform for further chemical manipulation, making it an attractive choice for drug discovery programs.

Advances in computational chemistry have also facilitated the exploration of 2-acetyl-4,4-dimethylcyclohexan-1-one's pharmacological profile. Molecular modeling studies have been employed to predict how this compound might interact with biological targets such as enzymes and receptors. These simulations have provided insights into its binding affinity and potential side effects, guiding the design of more effective derivatives. The integration of experimental data with computational predictions has accelerated the development process, leading to faster identification of promising candidates for further investigation.

The synthesis of 2-acetyl-4,4-dimethylcyclohexan-1-one has been optimized through various methodologies to ensure high yield and purity. Traditional organic synthesis techniques, such as Friedel-Crafts acylation and Grignard reactions, have been employed to construct the desired framework. Additionally, modern catalytic processes have been explored to improve efficiency and reduce environmental impact. These advancements in synthetic chemistry have made it feasible to produce 2-acetyl-4,4-dimethylcyclohexan-1-one on a larger scale, facilitating its use in industrial applications.

Industrial applications of 2-acetyl-4,4-dimethylcyclohexan-1-one extend beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. Its structural features make it a useful intermediate in the production of fragrances and flavoring agents. The compound's ability to undergo selective modifications allows for the creation of complex scent profiles used in perfumes and food additives. Furthermore, its role as a precursor in synthesizing polymers and resins has been explored due to its stability and reactivity under various conditions.

The environmental impact of producing and utilizing 2-acetyl-4,4-dimethylcyclohexan-1-one has also been considered. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Biocatalytic methods, which employ enzymes as catalysts, have shown particular promise in this regard. These methods not only improve efficiency but also align with sustainable chemistry principles by reducing reliance on harsh chemicals and minimizing environmental footprint.

Future research directions for 2-acetyl-4,4-dimethylcyclohexan-1-one include exploring its role in treating neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter systems, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into its mechanism of action will be crucial in determining its clinical viability. Collaborative efforts between academia and industry are expected to drive these studies forward.

The growing body of evidence supporting the utility of 2-acetyl-4,4-dimethylcyclohexan-1-one underscores its importance as a chemical entity with broad applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly significant role in both academic research and industrial development. Its versatility as a synthetic intermediate and potential as a pharmacological agent positions it as a cornerstone molecule in modern chemistry.